Cas no 1245210-70-1 (2-methyl-1,8-Naphthyridin-4-amine)

• Product Name: 2-methyl-1,8-Naphthyridin-4-amine
• CAS No: 1245210-70-1
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD18711471
• CID: 1102953
• PubChem ID: 53402064
• Update Time: 2025-11-02

2-methyl-1,8-Naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,8-Naphthyridin-4-amine
• AKOS006343910
• 1245210-70-1
• A910127
• DTXSID70694990
• CS-0199929

• MDL： MFCD18711471
• Inchi： 1S/C9H9N3/c1-6-5-8(10)7-3-2-4-11-9(7)12-6/h2-5H,1H3,(H2,10,11,12)
• InChI Key： VHDHVPUTQRMHKW-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=C2C=CC=NC=12)N

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

2-methyl-1,8-Naphthyridin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-methyl-1,8-Naphthyridin-4-amine

Exploring the Properties and Applications of 2-methyl-1,8-Naphthyridin-4-amine (CAS No. 1245210-70-1)

2-methyl-1,8-Naphthyridin-4-amine (CAS No. 1245210-70-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the naphthyridine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities and applications in drug discovery. The presence of both a methyl group and an amine moiety in its structure makes it a versatile intermediate for further chemical modifications.

Recent studies highlight the growing interest in naphthyridine derivatives due to their potential in addressing modern healthcare challenges. Researchers are particularly focused on their role as kinase inhibitors, antimicrobial agents, and fluorescent probes. The 2-methyl-1,8-Naphthyridin-4-amine scaffold has shown promise in early-stage drug development projects targeting age-related diseases and metabolic disorders, aligning with current trends in personalized medicine and longevity research.

From a synthetic chemistry perspective, the compound's CAS No. 1245210-70-1 serves as a crucial identifier for researchers investigating structure-activity relationships. Its molecular weight of 159.18 g/mol and aromatic character contribute to interesting photophysical properties, making it relevant for organic electronic applications. Many laboratories are exploring its potential in developing new organic light-emitting diodes (OLEDs) and sensor materials, responding to the global demand for advanced display technologies and environmental monitoring solutions.

The pharmaceutical industry has shown particular interest in 2-methyl-1,8-Naphthyridin-4-amine derivatives as potential modulators of protein-protein interactions. This aligns with current drug discovery paradigms focusing on challenging targets beyond traditional enzyme inhibition. Recent patent literature suggests applications in neurodegenerative disease research, with several analogs demonstrating blood-brain barrier permeability in preclinical models.

Environmental considerations have also shaped research directions for CAS No. 1245210-70-1 containing compounds. The scientific community is actively investigating green chemistry approaches to synthesize and functionalize such heterocycles, minimizing waste and energy consumption. This responds to growing concerns about sustainable pharmaceutical production and aligns with ESG (Environmental, Social, and Governance) principles increasingly important to investors and regulators.

Analytical characterization of 2-methyl-1,8-Naphthyridin-4-amine typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods help establish purity profiles critical for research applications, especially in light of recent quality control challenges in fine chemical supply chains. The compound's stability under various conditions makes it suitable for long-term storage and transportation, an important consideration for global research collaborations.

Emerging applications in materials science have expanded the utility of naphthyridine-based compounds beyond traditional medicinal chemistry. Researchers are exploring their use in metal-organic frameworks (MOFs) for gas storage and separation technologies, responding to global needs for carbon capture solutions. The compound's nitrogen-rich structure offers potential coordination sites for transition metals, enabling diverse catalytic applications.

From a commercial perspective, the market for 2-methyl-1,8-Naphthyridin-4-amine reflects broader trends in specialty chemicals. Suppliers are increasingly offering custom synthesis services and bulk quantities to meet varied research demands. The compound's pricing and availability are influenced by factors including raw material costs, regulatory requirements, and intellectual property landscapes in different jurisdictions.

Future research directions for CAS No. 1245210-70-1 derivatives may include exploration of their supramolecular chemistry properties and applications in nanotechnology. The compound's planar structure and hydrogen bonding capabilities make it interesting for designing molecular machines and smart materials, areas receiving significant funding in advanced economies. Such developments could address pressing needs in targeted drug delivery and miniaturized electronic devices.

Safety assessments of 2-methyl-1,8-Naphthyridin-4-amine follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. These precautions align with workplace safety standards that have gained renewed attention since the COVID-19 pandemic, particularly regarding respiratory protection in research environments.

The intellectual property landscape surrounding naphthyridine derivatives continues to evolve, with recent patent filings covering novel synthetic methods and specific therapeutic applications. This reflects the compound's potential value in competitive research areas such as oncology and infectious diseases. Companies are strategically building portfolios around such chemical scaffolds to secure future commercialization opportunities.

Academic interest in 2-methyl-1,8-Naphthyridin-4-amine is evidenced by its inclusion in various research databases and chemical libraries. The compound frequently appears in virtual screening studies leveraging artificial intelligence for drug discovery, demonstrating its relevance to cutting-edge computational chemistry approaches. This aligns with current trends toward digital transformation in pharmaceutical R&D.

Supply chain dynamics for CAS No. 1245210-70-1 reflect broader patterns in fine chemical distribution. Manufacturers are implementing quality by design (QbD) principles and adopting continuous manufacturing technologies to improve reliability. These developments respond to industry needs for more robust supply chains, especially after recent global disruptions highlighted vulnerabilities in chemical sourcing.

In conclusion, 2-methyl-1,8-Naphthyridin-4-amine represents an important building block in modern chemical research with applications spanning pharmaceuticals, materials science, and beyond. Its continued study addresses multiple contemporary scientific challenges while offering solutions aligned with sustainable development goals. The compound's versatility ensures its ongoing relevance across diverse research fields in the coming years.